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Compound of Interest

Compound Name: CP-409092 hydrochloride

Cat. No.: B2645161

This guide will provide a detailed overview of Dorzagliatin, including its mechanism of action,
and compare its performance with other relevant glucokinase activators and standard-of-care
treatments for type 2 diabetes.

Mechanism of Action and Signaling Pathway

Glucokinase (GK) plays a crucial role in glucose homeostasis by acting as a glucose sensor in
pancreatic 3-cells and regulating glucose metabolism in the liver.[2] In individuals with type 2
diabetes, the function of glucokinase is often impaired. Glucokinase activators (GKAS) like
Dorzagliatin are small molecules that bind to an allosteric site on the GK enzyme, inducing a
conformational change that increases its affinity for glucose and enhances its catalytic activity.

[1]

Dorzagliatin is a dual-acting GKA, meaning it targets glucokinase in both the pancreas and the
liver.

 In the Pancreas: By activating GK in [3-cells, Dorzagliatin lowers the threshold for glucose-
stimulated insulin secretion, thereby improving the (3-cell response to glucose levels.

 Inthe Liver: Activation of hepatic GK by Dorzagliatin enhances glucose uptake and
conversion to glycogen, and suppresses glucose production, contributing to lower blood
glucose levels.
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A key feature of newer generation GKAs like Dorzagliatin is their improved safety profile,

particularly a lower risk of hypoglycemia compared to earlier GKAs.[2] This is attributed to a
more physiological mode of action that preserves the glucose-dependent regulation of GK.

Below is a diagram illustrating the signaling pathway of Dorzagliatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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